
An In-depth Technical Guide to CAS Number
122590-03-8 (Linezolid)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 11-Hydroxyrankinidine

Cat. No.: B15558713

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

relevant experimental protocols, and biological activity of the compound associated with CAS

number 122590-03-8, commonly known as Linezolid.

Compound Identification
The compound identified by CAS number 122590-03-8 is (S)-N-[[3-(3-fluoro-4-

morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide, a synthetic antibiotic marketed

under the trade name Zyvox, among others.[1][2] It is the first clinically approved member of

the oxazolidinone class of antimicrobials.[1]

Physicochemical Data
A summary of the key physicochemical properties of Linezolid is presented below. This data is

essential for formulation development, pharmacokinetic studies, and quality control.
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Property Value Source

Molecular Formula C₁₆H₂₀FN₃O₄ [2]

Molecular Weight 337.35 g/mol [2]

Physical Description Powder [3]

Melting Point 181.5-182.5 °C
Data not available in search

results

Solubility Soluble in DMSO (10 mM) [4]

pKa Data not available
Data not available in search

results

LogP Data not available
Data not available in search

results

Note: While specific experimental values for Melting Point, pKa, and LogP were not found in

the provided search results, the protocols to determine them are well-established and

described in the following section.

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are crucial for

reproducible research and development.

The melting point is a critical indicator of purity.[5] Pure crystalline compounds exhibit a sharp

melting point range of 0.5-1.0°C, whereas impurities lead to a depressed and broader range.[5]

[6]

Protocol:

Sample Preparation: Ensure the Linezolid sample is completely dry and finely powdered.[7]

Load a small amount (2-3 mm height) into a capillary tube (one end sealed) by tapping the

open end into the sample pile.[8] Pack the solid into the closed end by tapping or dropping it

through a long glass tube.[8][9]
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Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus,

such as a DigiMelt or Mel-Temp.[6][9]

Measurement:

For an unknown or approximate melting point, heat the sample rapidly (e.g., 10-20°C/min

ramp rate).[9]

For an accurate measurement, set the starting temperature to about 15-20°C below the

approximate melting point.[8][9]

Heat at a slow rate (1-2°C/minute) to ensure thermal equilibrium.[6][9]

Data Recording: Record the temperature at which the first drop of liquid appears (T1) and

the temperature at which the entire sample becomes a clear liquid (T2). The melting range is

T1-T2.[6]

The shake-flask method is considered the gold standard for determining the equilibrium

solubility of a compound.[10]

Protocol:

Preparation: Add an excess amount of solid Linezolid to a series of vials or flasks containing

the desired solvent (e.g., water, buffers of different pH).[10][11] The amount should be

sufficient to ensure a suspension remains after equilibration.[10]

Equilibration: Seal the vessels and place them in a shaker bath at a constant, controlled

temperature (e.g., 25°C or 37°C).[12][13] Agitate the samples for a sufficient duration

(typically 24-72 hours) to ensure equilibrium is reached.[11][12][14] The pH of the

suspension should be verified at the beginning and end of the experiment.[10]

Phase Separation: After equilibration, separate the undissolved solid from the saturated

solution. This is typically achieved by centrifugation or filtration through a low-binding filter.

[12][13]

Quantification: Accurately dilute an aliquot of the clear, saturated supernatant. Analyze its

concentration using a validated analytical method, such as High-Performance Liquid
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Chromatography (HPLC) with UV detection, by comparing the response to a calibration

curve of known standards.[13][14] The resulting concentration is the thermodynamic

solubility.

Potentiometric titration is a high-precision technique for measuring the pKa, which is

fundamental to understanding a drug's absorption and distribution characteristics.[15][16]

Protocol:

Solution Preparation: Dissolve a precisely weighed amount of Linezolid in a suitable solvent

(e.g., water or a co-solvent mixture if solubility is low) to a known concentration (e.g., 1 mM).

[15][17] To maintain constant ionic strength, a background electrolyte like 0.15 M KCl is

added.[15] Purge the solution with nitrogen to remove dissolved CO₂, which can interfere

with pH measurements.[15][17]

Titration Setup: Calibrate a pH electrode using standard buffers (e.g., pH 4, 7, and 10).[15]

Place the sample solution in a jacketed vessel on a magnetic stirrer and immerse the

calibrated pH electrode.

Titration: Titrate the solution by adding small, precise increments of a standardized titrant

(e.g., 0.1 M HCl or 0.1 M NaOH).[17] After each addition, allow the pH reading to stabilize

before recording the value and the total volume of titrant added.[17]

Data Analysis: Plot the measured pH versus the volume of titrant added. The pKa can be

determined from the inflection point of this titration curve, which corresponds to the point of

half-neutralization (pH = pKa).[18] A first derivative plot (ΔpH/ΔV vs. V) can be used to

accurately locate the equivalence point.[18]

Biological Activity and Signaling Pathway
Linezolid is a bacteriostatic agent effective against a wide range of Gram-positive bacteria,

including resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and

vancomycin-resistant enterococci (VRE).[2][19]

Mechanism of Action: Linezolid exerts its antibacterial effect by inhibiting the initiation of

bacterial protein synthesis.[20][21] Its mechanism is unique among protein synthesis inhibitors.

It binds to the 23S ribosomal RNA component of the 50S subunit of the bacterial ribosome.[1]
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[19][22] This binding action prevents the formation of a functional 70S initiation complex, which

is a critical first step in the translation process.[1][19] By blocking this initiation step, Linezolid

effectively halts the production of essential bacterial proteins, thereby stopping bacterial growth

and replication.[21] Because this site of action is distinct from other antibiotic classes that

typically inhibit the elongation phase, cross-resistance is uncommon.[20][21]

Diagram: Mechanism of Action of Linezolid
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Caption: Linezolid inhibits protein synthesis by preventing the formation of the 70S initiation

complex.

Diagram: Experimental Workflow for Solubility Determination
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Caption: Workflow for the Shake-Flask method to determine thermodynamic solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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